Cas no 1040036-79-0 (N-cyclopentyl-4-propylcyclohexan-1-amine)

• Product Name: N-cyclopentyl-4-propylcyclohexan-1-amine
• CAS No: 1040036-79-0
• MF: C₁₄H₂₇N
• MW: 209.370884180069
• CID: 5230216
• PubChem ID: 29790764
• Update Time: 2026-03-07

N-cyclopentyl-4-propylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, N-cyclopentyl-4-propyl-
• N-cyclopentyl-4-propylcyclohexan-1-amine

• Inchi： 1S/C14H27N/c1-2-5-12-8-10-14(11-9-12)15-13-6-3-4-7-13/h12-15H,2-11H2,1H3
• InChI Key： CJAFZLOXJLDFGF-UHFFFAOYSA-N
• SMILES： C1(NC2CCCC2)CCC(CCC)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-cyclopentyl-4-propylcyclohexan-1-amine

Recent Advances in the Study of N-cyclopentyl-4-propylcyclohexan-1-amine (CAS: 1040036-79-0)

N-cyclopentyl-4-propylcyclohexan-1-amine (CAS: 1040036-79-0) is a cyclohexylamine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopentyl and propyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a compound of significant interest for drug development.

The synthesis of N-cyclopentyl-4-propylcyclohexan-1-amine has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic hydrogenation approach that significantly improved the yield and purity of the compound. This advancement is critical for enabling large-scale production, which is essential for further preclinical and clinical studies.

Pharmacological investigations have revealed that N-cyclopentyl-4-propylcyclohexan-1-amine exhibits notable activity as a modulator of central nervous system (CNS) receptors. Preliminary in vitro and in vivo studies suggest that the compound may interact with serotonin and dopamine receptors, indicating potential applications in treating neurological and psychiatric disorders such as depression and Parkinson's disease. However, further research is needed to fully elucidate its mechanism of action and therapeutic efficacy.

In addition to its CNS activity, recent findings have highlighted the compound's potential as an anti-inflammatory agent. A 2024 study demonstrated that N-cyclopentyl-4-propylcyclohexan-1-amine inhibits the production of pro-inflammatory cytokines in macrophage cells, suggesting its utility in managing inflammatory conditions. This dual functionality—targeting both CNS and inflammatory pathways—positions the compound as a versatile candidate for multifactorial diseases.

Despite these promising results, challenges remain in the development of N-cyclopentyl-4-propylcyclohexan-1-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Ongoing research aims to optimize the compound's pharmacokinetic profile and evaluate its safety in animal models, which will be critical for advancing it to clinical trials.

In conclusion, N-cyclopentyl-4-propylcyclohexan-1-amine (CAS: 1040036-79-0) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and multifaceted pharmacological properties offer exciting opportunities for the development of novel therapeutics. Continued investigation into its synthesis, mechanism of action, and therapeutic potential will be essential for translating these findings into clinical applications.